Cas no 2097939-62-1 ((2E)-N-methyl-4-[(2-oxo-1,2-dihydroquinolin-4-yl)formamido]but-2-enamide)

• Product Name: (2E)-N-methyl-4-[(2-oxo-1,2-dihydroquinolin-4-yl)formamido]but-2-enamide
• CAS No: 2097939-62-1
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• CID: 5459619
• Update Time: 2025-05-20

(2E)-N-methyl-4-[(2-oxo-1,2-dihydroquinolin-4-yl)formamido]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-methyl-4-[(2-oxo-1,2-dihydroquinolin-4-yl)formamido]but-2-enamide
• N-[(E)-4-(methylamino)-4-oxobut-2-enyl]-2-oxo-1H-quinoline-4-carboxamide

• Inchi： 1S/C15H15N3O3/c1-16-13(19)7-4-8-17-15(21)11-9-14(20)18-12-6-3-2-5-10(11)12/h2-7,9H,8H2,1H3,(H,16,19)(H,17,21)(H,18,20)/b7-4+
• InChI Key： RMWFKBFGUFMCSS-QPJJXVBHSA-N
• SMILES： O=C(C1=CC(NC2C=CC=CC1=2)=O)NC/C=C/C(NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 496
• XLogP3: -0.1
• Topological Polar Surface Area: 87.3

Additional information on (2E)-N-methyl-4-[(2-oxo-1,2-dihydroquinolin-4-yl)formamido]but-2-enamide

Comprehensive Overview of (2E)-N-methyl-4-[(2-oxo-1,2-dihydroquinolin-4-yl)formamido]but-2-enamide (CAS No. 2097939-62-1)

The compound (2E)-N-methyl-4-[(2-oxo-1,2-dihydroquinolin-4-yl)formamido]but-2-enamide (CAS No. 2097939-62-1) is a synthetic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a quinolin-4-yl core and an enamide moiety, has attracted attention for its possible applications in drug discovery and development. Researchers are particularly interested in its role as a potential modulator of specific biological pathways, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel small molecules like (2E)-N-methyl-4-[(2-oxo-1,2-dihydroquinolin-4-yl)formamido]but-2-enamide has surged, driven by advancements in targeted therapy and precision medicine. The compound's CAS No. 2097939-62-1 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial labs. Its enamide functionality is particularly noteworthy, as this group is often associated with enhanced binding affinity and metabolic stability in drug candidates.

One of the most discussed topics in modern pharmacology is the development of kinase inhibitors and protein-protein interaction modulators. The structural features of (2E)-N-methyl-4-[(2-oxo-1,2-dihydroquinolin-4-yl)formamido]but-2-enamide suggest it could interact with key enzymatic targets, making it a candidate for further investigation in these areas. Additionally, its quinoline scaffold is a common motif in compounds with anti-inflammatory and anticancer properties, aligning with current research trends.

From a synthetic chemistry perspective, the preparation of (2E)-N-methyl-4-[(2-oxo-1,2-dihydroquinolin-4-yl)formamido]but-2-enamide involves multi-step organic transformations, including amide coupling and enamide formation. These methods are well-documented but require optimization to achieve high yields and purity. The compound's stability under various conditions is also a critical factor for its potential use in formulations.

Given the increasing interest in AI-driven drug discovery, computational studies on CAS No. 2097939-62-1 could provide valuable insights into its binding modes and pharmacokinetic properties. Molecular docking and QSAR modeling are among the techniques that could be employed to predict its biological activity and optimize its structure for enhanced efficacy.

In summary, (2E)-N-methyl-4-[(2-oxo-1,2-dihydroquinolin-4-yl)formamido]but-2-enamide represents a promising scaffold for further exploration in medicinal chemistry. Its combination of a quinoline core and enamide side chain offers versatility for structural modifications, potentially leading to the development of new therapeutic agents. As research progresses, this compound may emerge as a key player in addressing unmet medical needs.